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Compound of Interest

Compound Name: Heliosit

Cat. No.: B12652425

This guide provides a comprehensive comparison of the in-vitro bonding effectiveness of
Heliosit orthodontic adhesive with other commercially available alternatives. The data
presented is collated from various in-vitro studies to assist researchers, scientists, and drug
development professionals in making informed decisions.

Quantitative Comparison of Shear Bond Strength

The following table summarizes the mean shear bond strength (SBS) of Heliosit in comparison
to other dental adhesives as reported in various in-vitro studies. Shear bond strength is a
critical measure of an adhesive's ability to resist forces that cause internal layers to slide
against each other.
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Note: The reported values are highly dependent on the specific experimental protocols of each
study.

Experimental Protocols

The methodologies employed in the cited in-vitro studies for determining shear bond strength
typically follow a standardized procedure. Understanding these protocols is crucial for
interpreting the comparative data accurately.

A. Shear Bond Strength (SBS) Testing

Objective: To determine the force required to debond an orthodontic bracket from a tooth
surface.

Methodology:
e Tooth Preparation:
o Extracted human or bovine premolars are commonly used.
o The buccal surfaces of the teeth are cleaned and polished with non-fluoridated pumice.

o The surfaces are then etched, typically with 37% phosphoric acid, for a specified duration
(e.g., 15-30 seconds), followed by thorough rinsing and drying to achieve a frosty white
appearance.

e Bonding Procedure:

o For adhesive systems requiring a primer, a thin layer is applied to the etched enamel
surface.
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o The adhesive cement (e.g., Heliosit) is applied to the base of the orthodontic bracket.

o The bracket is then firmly pressed onto the prepared tooth surface. Excess adhesive is
removed from the margins.

o Light-cured adhesives are polymerized using a curing light for a specified duration (e.g.,
20-40 seconds).

e Specimen Storage:

o The bonded specimens are stored in a solution, such as distilled water or artificial saliva,
at 37°C for 24 hours to simulate oral conditions.[5][6]

» Debonding and Data Acquisition:
o Specimens are mounted in a universal testing machine.

o Ashear force is applied to the bracket-tooth interface at a constant crosshead speed (e.g.,
0.5 mm/min or 1 mm/min) until the bracket debonds.[5][6]

o The force at which failure occurs is recorded in Newtons (N) and converted to
Megapascals (MPa) by dividing the force by the bracket base area.

B. Adhesive Remnant Index (ARI)

Objective: To qualitatively assess the amount of adhesive remaining on the tooth surface after
debonding. This provides insight into the mode of bond failure.

Methodology:
o After debonding, the tooth surface is examined under magnification (e.g., 10x).

e The amount of remaining adhesive is scored using the following scale:

[e]

Score 0: No adhesive remaining on the tooth.

o

Score 1: Less than half of the adhesive remaining on the tooth.

[¢]

Score 2: More than half of the adhesive remaining on the tooth.
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o Score 3: All adhesive remaining on the tooth, with a distinct impression of the bracket
base.

Visualizing Experimental Workflows and Influencing
Factors

To further elucidate the processes and variables involved in in-vitro bond strength testing, the
following diagrams are provided.
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Caption: In-vitro shear bond strength testing workflow.
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Factors Influencing In-Vitro Bond Strength
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Caption: Factors influencing in-vitro bond effectiveness.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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